Cas no 1630980-41-4 (5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid)

• Product Name: 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid
• CAS No: 1630980-41-4
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• CID: 4611679
• Update Time: 2025-11-07

5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid
• 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid(WXC00632)
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-amino-1-[1-(4-chlorophenyl)ethyl]-

• Inchi： 1S/C11H11ClN4O2/c1-6(7-2-4-8(12)5-3-7)16-10(13)9(11(17)18)14-15-16/h2-6H,13H2,1H3,(H,17,18)
• InChI Key： FYDQEBRPSTZRLG-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(Cl)C=C2)C)C(N)=C(C(O)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid

5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1630980-41-4, known as 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In recent years, researchers have explored its properties in depth, uncovering its promising role in various therapeutic areas.

5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid is a triazole derivative with a chlorophenyl group attached to its structure. The presence of the triazole ring is particularly significant, as it is known to exhibit diverse biological activities. Recent studies have highlighted its potential as an anti-inflammatory agent and its ability to modulate key cellular pathways involved in chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the process, reducing reaction times while maintaining high-quality standards.

One of the most exciting developments surrounding 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid is its demonstrated anti-tumor activity in preclinical models. Studies have shown that this compound can selectively target cancer cells while sparing healthy tissues, making it a promising candidate for oncology drug development. Additionally, its ability to inhibit key enzymes involved in inflammation has opened new avenues for treating chronic inflammatory diseases such as arthritis and cardiovascular conditions.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular mechanisms of this compound. Through molecular docking studies and quantum mechanical calculations, researchers have gained insights into how 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid interacts with target proteins at the atomic level. These findings have provided valuable guidance for further optimization of the molecule's pharmacokinetic properties.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its unique combination of anti-inflammatory and anti-tumor properties makes it a versatile candidate for addressing complex diseases that involve multiple pathological pathways. Furthermore, its structural versatility allows for further modification to enhance bioavailability and efficacy.

Looking ahead, ongoing research is focused on exploring the safety profile of 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid and its potential for clinical translation. Preclinical toxicity studies are being conducted to evaluate its safety margins and identify any potential adverse effects. These studies are critical for determining whether this compound can progress to human trials and ultimately become a viable treatment option.

In conclusion, 5-Amino-1-(1-(4-Chlorophenyl)Ethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid represents a significant advancement in the field of medicinal chemistry. With its unique structure and promising biological activities, this compound holds great potential for contributing to the development of innovative therapies. As research continues to unfold, it is likely that new insights will emerge, further solidifying its role in modern drug discovery.